Cas no 3466-80-6 (2-Phenylpiperidine)

2-Phenylpiperidine structure

Product Name:2-Phenylpiperidine

CAS No:3466-80-6

Molecular Formula:C₁₁H₁₅N

Molecular Weight:161.243502855301

MDL:MFCD00270125

CID:314818

PubChem ID:103020

2-Phenylpiperidine Properties

Names and Identifiers

- 2-Phenylpiperidine
- 2-Phenyl-piperidine
- Piperidine, 2-phenyl-
- 2-Phenyl-piperidin
- 2-Phenylpiperidine hydrochloride
- Piperidine,2-phenyl
- SB43043
- PD180693
- SCHEMBL938781
- A6090
- 2-phenyl piperidine
- SB42970
- SY022716
- MFCD00270125
- EINECS 222-422-6
- SB44402
- SCHEMBL11523711
- BB 0254270
- AM803744
- STK312087
- WGIAUTGOUJDVEI-UHFFFAOYSA-N
- CS-0028391
- FT-0656912
- P2005
- J-019700
- AKOS016344001
- BBL022420
- 3466-80-6
- P-ACETYLPHENYLSULFATEPOTASSIUMSALT
- AKOS000184053
- FS-1688
- EN300-151396
- DTXSID50956149
- (+/-)-2-phenylpiperidine
- NS00048854
- DTXCID601002144
- +Expand
- MDL： MFCD00270125
- InChIKey： WGIAUTGOUJDVEI-UHFFFAOYSA-N
- Inchi： 1S/C11H15N/c1-2-6-10(7-3-1)11-8-4-5-9-12-11/h1-3,6-7,11-12H,4-5,8-9H2
- SMILES： N1CCCCC1C1C=CC=CC=1

Computed Properties

Exact Mass: 161.12000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 161.120449483g/mol
Heavy Atom Count: 12
Complexity: 127
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 12Å²

Experimental Properties

LogP: 2.83000
PSA: 12.03000
Refractive Index: 1.5390 to 1.5430
Boiling Point: 112°C/9mmHg(lit.)

2-Phenylpiperidine Security Information

Symbol: GHS07
Safety Instruction： 23-24/25
Dangerous goods sign： Xi
Hazardous Material transportation number：UN3334
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD78228)
Risk Phrases： 20/21/22
Signal Word：Warning
HazardClass：IRRITANT

2-Phenylpiperidine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Phenylpiperidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003ICF-250mg	2-Phenylpiperidine	3466-80-6	98%	250mg	$16.00	2024-05-04
A2B Chem LLC	AB62943-250mg	2-Phenylpiperidine	3466-80-6	98%	250mg	$15.00	2024-04-20
Aaron	AR003IKR-100mg	2-Phenylpiperidine	3466-80-6	97%	100mg	$8.00
abcr	AB233754-1 g	2-Phenylpiperidine	3466-80-6		1g	€133.20
Alichem	A129006864-5g	2-Phenylpiperidine	3466-80-6	95%	5g	$359.47	2023-09-02
Ambeed	A118058-100mg	2-Phenylpiperidine	3466-80-6	98%	100mg	$12.0
Apollo Scientific	OR0819-100mg	2-Phenylpiperidine	3466-80-6		100mg	£15.00	2023-09-02
Chemenu	CM179509-5g	2-Phenylpiperidine	3466-80-6	95%	5g	$318	2021-08-05
Enamine	EN300-151396-0.05g	2-phenylpiperidine	3466-80-6		0.05g	$19.0	2023-06-08
eNovation Chemicals LLC	D912085-5g	2-Phenylpiperidine	3466-80-6	95%	5g	$305	2022-10-14

2-Phenylpiperidine Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:3466-80-6)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

2-Phenylpiperidine Related Literature

1. Amine synthesis via transition metal homogeneous catalysed hydrosilylation

Bin Li,Jean-Baptiste Sortais,Christophe Darcel RSC Adv. 2016 6 57603
2. Stereodivergent routes in organic synthesis: carbohydrates, amino acids, alkaloids and terpenes

Carmen Nájera,Francisco Foubelo,José M. Sansano,Miguel Yus Org. Biomol. Chem. 2020 18 1232
3. Triflic acid-mediated phenylation of N-acylaminoalkyl diethylacetals and N-acyl-2-phenyl cyclic amides

Frank D. King,Stephen Caddick Org. Biomol. Chem. 2011 9 4361
4. Synthesis and kinetic resolution of N-Boc-2-arylpiperidines

Edward J. Cochrane,Daniele Leonori,Lorraine A. Hassall,Iain Coldham Chem. Commun. 2014 50 9910
5. Chiral oxime ethers in asymmetric synthesis. Part 5.1 Asymmetric synthesis of 2-substituted 5- to 8-membered nitrogen heterocycles by oxime addition–ring-closing metathesis

James C. A. Hunt,Pierre Laurent,Christopher J. Moody J. Chem. Soc. Perkin Trans. 1 2002 2378
6. Enantioselective synthesis of 2-arylpiperidines from chiral lactams. A concise synthesis of (?)-anabasine

Mercedes Amat,Margalida Cantó,Núria Llor,Joan Bosch Chem. Commun. 2002 526
7. Dihydroisoquinolinium salts: catalysts for asymmetric epoxidation

Philip C. Bulman Page,Gerasimos A. Rassias,David Barros,Donald Bethell,Mark B. Schilling J. Chem. Soc. Perkin Trans. 1 2000 3325
8. Enantioselective synthesis of 1,2,5,6-tetrahydropyridines (THPs) via proline-catalyzed direct Mannich-cyclization/domino oxidation–reduction sequence: application for medicinally important N-heterocycles

Panduga Ramaraju,Nisar A. Mir,Deepika Singh,Indresh Kumar RSC Adv. 2016 6 60422
9. Synthesis of (+)-L-733,060, (+)-CP-99,994 and (2S,3R)-3-hydroxypipecolic acid: Application of an organocatalytic direct vinylogous aldol reaction

Sunil V. Pansare,Eldho K. Paul Org. Biomol. Chem. 2012 10 2119
10. Iodine-catalyzed convergent aerobic dehydro-aromatization toward benzazoles and benzazines

Xiaolong Tuo,Shanping Chen,Pingyu Jiang,Penghui Ni,Xiaodong Wang,Guo-Jun Deng RSC Adv. 2020 10 8348

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